Cas no 800366-83-0 (1H-Indole-3-propanoicacid, 7-methyl-a-methylene-,methyl ester)

800366-83-0 structure
Product name:1H-Indole-3-propanoicacid, 7-methyl-a-methylene-,methyl ester
CAS No:800366-83-0
MF:C14H15NO2
MW:229.274403810501
CID:712725
1H-Indole-3-propanoicacid, 7-methyl-a-methylene-,methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole-3-propanoicacid, 7-methyl-a-methylene-,methyl ester
- 1H-Indole-3-propanoicacid,7-methyl-alpha-methylene-,methylester(9CI)
- 1H-Indole-3-propanoic acid, 7-methyl-α-methylene-, methyl ester
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- Inchi: 1S/C14H15NO2/c1-9-5-4-6-12-11(8-15-13(9)12)7-10(2)14(16)17-3/h4-6,8,15H,2,7H2,1,3H3
- InChI Key: ZYUPZDUSLZSAJO-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC=C2C)C(CC(=C)C(OC)=O)=C1
Computed Properties
- Exact Mass: 229.11
- Monoisotopic Mass: 229.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.1A^2
1H-Indole-3-propanoicacid, 7-methyl-a-methylene-,methyl ester Related Literature
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Fan Wang,Kai Li,Jingjing Li,Lawrence M. Wolf,Kai Liu,Hongjie Zhang Nanoscale, 2019,11, 16658-16666
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Dilidaer Yusufu,Ri Han,Andrew Mills Analyst, 2020,145, 4124-4129
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Antoine Buchard,Michael R. Kember,Karl G. Sandeman,Charlotte K. Williams Chem. Commun., 2011,47, 212-214
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Alexander P. Gaywood,Hamish McNab Org. Biomol. Chem., 2010,8, 5166-5173
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5. 1D silver(i) complex of nitronyl nitroxide with strong spin–spin interaction through silver(i) ionDeqing Zhang,Liang Ding,Wei Xu,Huaiming Hu,Daoben Zhu,Yuanhe Huang,Decai Fang Chem. Commun., 2002, 44-45
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